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Compound of Interest

Compound Name: 1-Amino-2-propanol

Cat. No.: B043004

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of 1-Amino-2-
propanol against other widely used amines, namely Monoethanolamine (MEA),
Diethanolamine (DEA), and Methyldiethanolamine (MDEA). The assessment is based on key
environmental indicators: biodegradability, aquatic toxicity, and bioaccumulation potential,
supported by experimental data from standardized testing protocols.

Quantitative Environmental Impact Data

The following table summarizes the key environmental impact data for 1-Amino-2-propanol
and the selected alternative amines. This data is essential for making informed decisions in
chemical selection and process development to minimize ecological footprint.
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Experimental Protocols

The data presented in this guide is derived from standardized and internationally recognized

experimental protocols, primarily those established by the Organisation for Economic Co-

operation and Development (OECD). These guidelines ensure the reliability and comparability

of the results.

Ready Biodegradability - OECD 301F (Manometric
Respirometry Test)

This method evaluates the ready biodegradability of a chemical substance by microorganisms.

The test substance is incubated in a mineral medium with an inoculum of activated sludge. The
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consumption of oxygen is measured over a 28-day period. A substance is considered readily
biodegradable if it reaches a certain percentage of its theoretical oxygen demand (ThOD)
within a 10-day window during the 28-day test, typically 60%.[1][4][12]

Acute Fish Toxicity - OECD 203

This test determines the concentration of a substance that is lethal to 50% of a test population
of fish (LC50) over a 96-hour exposure period. Fish are exposed to the test substance in a
static or semi-static system. Observations of mortality are made at 24, 48, 72, and 96 hours.

Acute Immobilisation Test for Daphnia sp. - OECD 202

This protocol assesses the acute toxicity of a substance to Daphnia magna (water flea). The
test determines the concentration that causes immobilization in 50% of the daphnids (EC50)
after a 48-hour exposure.

Alga, Growth Inhibition Test - OECD 201

This test evaluates the effect of a substance on the growth of freshwater algae. The test
measures the reduction in algal growth after a 72 or 96-hour exposure period to determine the
concentration that inhibits growth by 50% (EC50).

Visualizing Environmental Impact Assessment and
Effects

To further clarify the processes and concepts involved in assessing the environmental impact of
amines, the following diagrams have been generated.
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Phase 1: Hazard Identification

Identify Chemical Properties Review Existing Toxicological
(e.g., structure, pKa) and Ecotoxicological Data

Phase 2: Exposure Assevsrnent Phade 3: Effects Assessment

Characterize Environmental Release Scenarios Conduct Standardized Ecotoxicity Tests
(e.g., wastewater, air emissions) (e.g., OECD 201, 202, 203)

Y

Model Environmental Fate and Transport Determine No-Observed-Effect-Concentration (NOEC)
(e.g., partitioning, degradation) and Predicted-No-Effect-Concentration (PNEC)

Phase 4: Risk Characterizatior;

Compare Predicted Environmental Concentration (PEC)
with PNEC

Determine Risk Quotient (RQ = PEC/PNEC)

Risk Management and Mitigation Measures

Click to download full resolution via product page

Environmental Risk Assessment Workflow for Chemicals.
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Conceptual Pathway of Amine Aquatic Toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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